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Compound of Interest

2-phenyl-1H-imidazole-4,5-
Compound Name:
dicarbonitrile

Cat. No.: B184330

Essential Safety and Handling Guide for 2-
phenyl-1H-imidazole-4,5-dicarbonitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-phenyl-1H-imidazole-4,5-dicarbonitrile in a laboratory setting.
The information is intended for researchers, scientists, and professionals in drug development
to ensure safe handling and minimize exposure risks.

Chemical Identifier:

Name: 2-phenyl-1H-imidazole-4,5-dicarbonitrile

CAS Number: 50847-06-8[1]

Molecular Formula: C11HeNa4[1]

Molecular Weight: 194.19 g/mol [1]

Hazard Summary: While the chemical, physical, and toxicological properties of 2-phenyl-1H-
imidazole-4,5-dicarbonitrile have not been thoroughly investigated, it is crucial to handle it
with care.[2] Based on the safety data for the compound and structurally similar chemicals,
potential hazards include skin and eye irritation.[2][3][4] Inhalation of dust should be avoided.[2]
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Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is recommended to ensure

personnel safety. The following table summarizes the required PPE for handling 2-phenyl-1H-

imidazole-4,5-dicarbonitrile.

PPE Category Item

Specification

Standard
Compliance

] Safety Glasses &
Eye & Face Protection

Tightly fitting safety
glasses with side-

shields. A face shield

NIOSH (US) or EN

Face Shield 166 (EU)[2]

should also be worn.

[2]

Chemically

impermeable gloves. EU Directive
Hand Protection Protective Gloves Gloves must be 89/686/EEC and EN

inspected before use. 374

[2]

Fire/flame resistant

and impervious lab
Body Protection Protective Clothing coat or coveralls to N/A

prevent skin

exposure.[5]

Respiratory Protection  Respirator

A NIOSH/MSHA or
European Standard
EN 149 approved
respirator should be
used if dust formation
is likely.[3][6]

NIOSH/MSHA or EN
149

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing exposure risk and

maintaining a safe laboratory environment.
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. Engineering Controls:
Always work in a well-ventilated area.[5]

Handle the compound within a certified laboratory chemical fume hood to control dust and
vapor exposure.[7]

Ensure that an emergency eyewash station and safety shower are readily accessible, within
fifty feet and ten seconds of the work area.[7]

. Pre-Handling Procedures:
Read and understand the Safety Data Sheet (SDS) before handling the chemical.
Inspect all PPE for integrity before use.

Ensure all necessary handling equipment (spatulas, weighing paper, containers) is clean and
readily available inside the fume hood.

. Handling the Compound:
Wear all required PPE as specified in the table above.
Avoid the formation of dust and aerosols.[2]
If weighing the solid, do so within the fume hood on a draft shield balance or in a glove box.
Keep containers tightly closed when not in use.[8]
. Post-Handling Procedures:

Wash hands thoroughly with soap and water after handling the compound, even after
removing gloves.[2]

Decontaminate all work surfaces and equipment after use.

Properly remove and dispose of contaminated PPE.
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Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water. Seek
medical attention if irritation persists.[2]

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.
Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[2]

Spill: For a small spill that can be cleaned up in under 10 minutes by trained personnel, use
appropriate PPE and absorbent materials. For large spills, evacuate the area, secure it, and
contact emergency services.[7]

Disposal Plan

All waste materials must be handled and disposed of in accordance with local, state, and

federal regulations.

Waste Collection: Collect waste 2-phenyl-1H-imidazole-4,5-dicarbonitrile and any
contaminated materials (e.g., gloves, weighing paper) in a designated, sealed, and properly
labeled hazardous waste container.[7]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the chemical name.

Storage: Store waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials.

Disposal: Arrange for a licensed professional waste disposal service to dispose of the
material.[2] Do not dispose of down the drain or in regular trash.[2]
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Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling of 2-phenyl-1H-imidazole-
4,5-dicarbonitrile.
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Caption: Workflow for safe handling of 2-phenyl-1H-imidazole-4,5-dicarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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